Cas no 2639455-99-3 (Ethyl 3-amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate)

• Product Name: Ethyl 3-amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate
• CAS No: 2639455-99-3
• MF: C₁₅H₂₃NO₂S
• MW: 281.413623094559
• CID: 5666555
• PubChem ID: 165903504
• Update Time: 2025-10-30

Ethyl 3-amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate
• 2639455-99-3
• EN300-27730722
• Ethyl 3-amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate

• Inchi： 1S/C15H23NO2S/c1-5-18-14(17)13-12(16)10-7-6-9(15(2,3)4)8-11(10)19-13/h9H,5-8,16H2,1-4H3
• SMILES： S1C(C(=O)OCC)=C(C2=C1CC(CC2)C(C)(C)C)N

Computed Properties

• Exact Mass: 281.14495015g/mol
• Monoisotopic Mass: 281.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 80.6Ų

Additional information on Ethyl 3-amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate

Ethyl 3-amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate (CAS No. 2639455-99-3): A Comprehensive Overview

Ethyl 3-amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate, identified by its CAS number 2639455-99-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to the benzothiophene class, a heterocyclic aromatic compound known for its diverse biological activities and potential therapeutic applications. The structural features of this compound, including its amino and tert-butyl substituents, contribute to its unique chemical properties and biological interactions.

The benzothiophene scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets. Specifically, Ethyl 3-amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate exhibits promising characteristics that make it a valuable candidate for further investigation. The presence of both amino and carboxylate functional groups provides multiple sites for chemical modification and interaction with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of the pharmacological potential of this compound. Studies have demonstrated that the tert-butyl group enhances lipophilicity, which can improve membrane permeability and oral bioavailability. Additionally, the amino group serves as a hydrogen bond acceptor, facilitating interactions with polar residues in biological targets.

In the context of current research, Ethyl 3-amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate has been explored for its potential role in modulating various enzymatic pathways. Preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in inflammatory responses and cancer progression. The tetrahydro structure further contributes to its metabolic stability, making it a favorable candidate for drug development.

The synthesis of Ethyl 3-amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the amino group at the 3-position and the tert-butyl group at the 6-position requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making large-scale synthesis feasible for further research and development.

One of the most intriguing aspects of this compound is its potential application in treating neurological disorders. Benzothiophene derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The structural analogs of Ethyl 3-amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate have been investigated for their ability to cross the blood-brain barrier and interact with receptors involved in cognitive function and mood regulation.

The carboxylate group at the 2-position of the benzothiophene ring introduces an acidic character to the molecule, which can influence its solubility and interaction with biological systems. This feature makes it particularly interesting for formulating drug delivery systems that enhance bioavailability and targeted action. Researchers are exploring various prodrug strategies to optimize the pharmacokinetic properties of this compound.

Another area of interest is the antimicrobial activity of Ethyl 3-amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate. Structural analogs have demonstrated efficacy against resistant bacterial strains by interfering with essential metabolic pathways. The combination of lipophilicity provided by the tert-butyl group and polar interactions facilitated by the amino and carboxylate groups makes this compound a versatile scaffold for developing novel antimicrobial agents.

The role of computational tools in studying Ethyl 3-amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate cannot be overstated. Molecular dynamics simulations have provided insights into how this compound interacts with biological targets at an atomic level. These simulations help predict binding affinities and identify key residues involved in drug-receptor interactions. Such information is crucial for designing next-generation analogs with improved pharmacological properties.

Future directions in research on Ethyl 3-amino-6-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylate include exploring its potential as a lead compound for drug development. By leveraging structure-based drug design principles and high-throughput screening technologies, researchers aim to identify derivatives with enhanced potency and selectivity. The combination of experimental studies with computational modeling will be instrumental in accelerating this process.

In conclusion, Ethyl 3-amino-6-tert-butyl-4,5,6,7-tetrahydro-benzo-thiophene -2-carboxy-late (CAS No. 2639455 -99 -3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for developing novel therapeutic agents. With continued advancements in synthetic chemistry and computational biology ,this compound holds great potential to contribute to future medical breakthroughs .